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Compound of Interest

Compound Name: 6-Acetylquinoline
CAS No.: 73013-68-0
Cat. No.: B1266891
Get Quote
Abstract

This technical guide offers an in-depth exploration of 6-Acetylquinoline, a versatile
heterocyclic ketone pivotal to advancements in medicinal chemistry and materials science. This
document provides a thorough analysis of its chemical and physical properties, detailed
synthetic methodologies, reactivity, and a comprehensive overview of its applications,
particularly in the realm of drug discovery and development. Designed for researchers,
chemists, and professionals in the pharmaceutical and chemical industries, this guide serves
as an authoritative resource, consolidating essential data and practical insights to facilitate
innovative research and application.

Core Chemical Identity and Physicochemical
Properties

6-Acetylquinoline, systematically named 1-(quinolin-6-yl)ethan-1-one, is a key organic
compound featuring a quinoline ring substituted with an acetyl group at the 6-position. This
structural arrangement confers distinct electronic properties and steric configurations, making it
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a valuable precursor and pharmacophore in the synthesis of numerous biologically active
molecules.

Chemical Data Summary

The fundamental physicochemical data for 6-Acetylquinoline are crucial for its effective
handling, purification, and deployment in various experimental contexts.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Structural Representation

Caption: Chemical structure of 6-Acetylquinoline.

Synthesis and Reactivity

The synthesis of 6-Acetylquinoline is most commonly achieved through Friedel-Crafts
acylation of quinoline, a robust and well-established method.

Friedel-Crafts Acylation: A Step-by-Step Protocol

This protocol details a standard laboratory procedure for the synthesis of 6-Acetylquinoline.
Adherence to safety protocols, including the use of a fume hood and appropriate personal
protective equipment (PPE), is mandatory.

Materials:

e Quinoline
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» Acetyl chloride or Acetic anhydride

e Aluminum chloride (AICIs)

e Dichloromethane (DCM)

» Hydrochloric acid (aq.)

e Sodium bicarbonate (aqg.)

e Anhydrous magnesium sulfate (MgSQOa)
o Standard glassware for organic synthesis

Experimental Workflow:

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Synthetic workflow for 6-Acetylquinoline.
Causality in Experimental Choices:

» Anhydrous Conditions: The use of anhydrous aluminum chloride and a dry solvent is critical
as AlICIs is a moisture-sensitive Lewis acid. Its reaction with water would deactivate the
catalyst and significantly reduce the reaction yield.
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o Controlled Temperature: The initial addition of AlCIs and the acylating agent is performed at
0°C to manage the exothermic nature of the reaction and prevent undesirable side reactions.

e Aqueous Work-up: The acidic work-up with HCI is necessary to decompose the aluminum
chloride complex formed with the product and to remove any unreacted starting materials
into the aqueous phase. The subsequent wash with sodium bicarbonate neutralizes any
remaining acid.

Chemical Reactivity

The reactivity of 6-Acetylquinoline is governed by the electrophilic nature of the quinoline ring
and the versatile chemistry of the acetyl group. The acetyl moiety can undergo a variety of
transformations, including reduction to an alcohol, oxidation, and condensation reactions,
providing a gateway to a diverse range of derivatives.

Applications in Drug Discovery and Medicinal
Chemistry

The quinoline scaffold is a well-established "privileged structure” in medicinal chemistry, and 6-
Acetylquinoline serves as a key intermediate in the synthesis of numerous pharmacologically
active compounds.

Precursor for Biologically Active Molecules

6-Acetylquinoline is a valuable starting material for the synthesis of compounds with potential
therapeutic applications, including:

e Anticancer Agents: The quinoline core is present in several approved anticancer drugs. The
acetyl group on 6-Acetylquinoline can be readily modified to explore structure-activity
relationships (SAR) for the development of new kinase inhibitors or DNA-interacting agents.

» Antimicrobial and Antiviral Agents: Derivatives of quinoline have shown significant activity
against a range of pathogens. The functional handle provided by the acetyl group allows for
the introduction of various pharmacophores to enhance antimicrobial or antiviral efficacy.

The direct precursor to 2-bromo-1-(quinolin-6-yl)ethanone, 6-Acetylquinoline is instrumental in
the synthesis of a variety of biologically active quinoline derivatives. The resulting alpha-
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haloketone is a highly reactive intermediate for nucleophilic substitution, enabling the
construction of complex molecular architectures.[2]

Safety and Handling

Proper handling of 6-Acetylquinoline is essential to ensure laboratory safety.

Hazard Identification and Personal Protective Equipment

o Hazards: Harmful if swallowed. Causes skin and serious eye irritation. May cause respiratory
irritation.[1]

o Precautions: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands and any
exposed skin thoroughly after handling. Do not eat, drink, or smoke when using this product.
Use only outdoors or in a well-ventilated area.[1]

e Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and
eye/face protection.

First Aid and Emergency Procedures

e If on Skin: Wash with plenty of soap and water.

« If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.

o If Swallowed: Rinse mouth.

 In all cases of exposure or concern, it is crucial to seek medical advice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to 6-Acetylquinoline
for Advanced Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266891#6-acetylquinoline-cas-number-and-
chemical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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